N-(4-chloro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C16H11ClN2O3S/c17-10-2-1-3-13-14(10)18-16(23-13)19-15(20)9-4-5-11-12(8-9)22-7-6-21-11/h1-5,8H,6-7H2,(H,18,19,20)
• InChI Key: LRJBRSZMDUUQJR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C16H11ClN2O3S
• Molecular Weight: 346.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as GW-501516, is a synthetic compound that acts as a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It was initially developed as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it has gained popularity in recent years as a performance-enhancing drug among athletes and bodybuilders.

Scientific Research Applications

Synthesis and Biological Activity

• A study detailed the synthesis of biphenyl benzothiazole-2-carboxamide derivatives, including compounds structurally similar to the specified chemical, which exhibited promising diuretic activity in vivo, indicating potential therapeutic applications (Yar & Ansari, 2009).
• Research on benzoheterocyclic analogues, including benzodioxane derivatives, showed significant insecticidal activity against common pests, suggesting its potential in agricultural pest control (Sawada et al., 2003).
• An enzymatic study highlighted the efficient production of both enantiomers of chiral building blocks, including 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, crucial for the synthesis of therapeutic agents, showcasing the compound's relevance in pharmaceutical manufacturing (Mishra et al., 2016).

Antimicrobial and Antitumor Potential

• Novel N-[2-phenyl-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamides and acetamides were synthesized and showed potent antimicrobial activity against a variety of bacterial and fungal species, indicating potential utility in developing new antimicrobial agents (Incerti et al., 2017).
• Certain derivatives demonstrated significant antitumor effects, suggesting the compound's role in cancer research and potential for therapeutic applications (Ostapiuk, Frolov, & Matiychuk, 2017).

Chemical Properties and Synthesis Techniques

• Studies have explored the synthesis, characterization, and reactivity of various benzothiazole derivatives, providing insights into their chemical properties and potential applications in materials science and organic synthesis (Aleksandrov et al., 2021).